![molecular formula C14H12N2OS B6179183 1-(4-methoxyphenyl)imidazo[1,5-a]pyridine-3-thiol CAS No. 1021417-97-9](/img/no-structure.png)
1-(4-methoxyphenyl)imidazo[1,5-a]pyridine-3-thiol
Overview
Description
Imidazo[1,5-a]pyridine is a significant structural component of a large number of agrochemicals and pharmaceuticals . This class of aromatic heterocycles has great potential in several research areas, from materials science to the pharmaceutical field .
Synthesis Analysis
The synthesis of imidazo[1,5-a]pyridine has been a subject of intense research for numerous decades . A large number of transformations are now available to conveniently access imidazo[1,5-a]pyridine from readily available starting materials . This includes methods involving cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-methoxyphenyl)imidazo[1,5-a]pyridine-3-thiol involves the reaction of 4-methoxyphenylhydrazine with 2-cyanopyridine followed by cyclization and thiolation.", "Starting Materials": ["4-methoxyphenylhydrazine", "2-cyanopyridine", "sulfur", "base"], "Reaction": [ "Step 1: 4-methoxyphenylhydrazine is reacted with 2-cyanopyridine in the presence of a base to form the intermediate 1-(4-methoxyphenyl)imidazo[1,5-a]pyridine.", "Step 2: The intermediate is then treated with sulfur to introduce the thiol group at position 3, forming 1-(4-methoxyphenyl)imidazo[1,5-a]pyridine-3-thiol." ] } | |
CAS RN |
1021417-97-9 |
Molecular Formula |
C14H12N2OS |
Molecular Weight |
256.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
